Cas no 644-06-4 (Precocene II)

Precocene II Properties

Names and Identifiers

• Precocene II
• 6,7-Dimethoxy-2,2-dimethyl-2H-1-benzopyran
• 6,7-dimethoxy-2,2-dimethylchromene
• Precocene 2
• 2H-1-BENZOPYRAN,6,7-DIMETHOXY-2,2-DIMETHYL
• 6,7-Dimethoxy-2,2-dimethyl2H-1-benzopyran
• 6,7-Dimethoxy-2,2-dimethyl-2H-benzopyran
• 6,7-Dimethoxy-2,2-dimethyl-2H-chromene
• 6,7-dimethoxy-2,2-dimethyl-3-chromene
• 6,7-dimethoxy-2,2-dimethylchrom-3-ene
• Ageratochromene
• Precocen 2
• precocenes II
• PRICOCENE II
• NS00010549
• Dimethoxy-2,2-dimethyl-3-chromene, 6,7-
• Preconene II
• SCHEMBL119925
• BRN 0160683
• Q27104316
• NCGC00160199-01!PRECOCENE II
• C09018
• InChI=1/C13H16O3/c1-13(2)6-5-9-7-11(14-3)12(15-4)8-10(9)16-13/h5-8H,1-4H
• 6,7-Dimethoxy-2,2-dimethyl-2H-chromene #
• EINECS 211-408-5
• 6,7-dimethoxy-2,2-dimethyl-(2H)-benzopyran (Precocene II )
• NCGC00160199-01
• UNII-1W2R4TRY5H
• DTXSID9060942
• AI3-36847
• 6,7-Dimethoxy-2,2-dimethyl-2H-benzo(b)pyran
• NSC318792
• 5-17-05-00288 (Beilstein Handbook Reference)
• NSC-318792
• FT-0632734
• CHEMBL448964
• HY-122940
• Prococene II
• NSC 318792
• 1W2R4TRY5H
• CS-0090588
• 2H-1-Benzopyran,7-dimethoxy-2,2-dimethyl-
• 2H-1-BENZOPYRAN, 6,7-DIMETHOXY-2,2-DIMETHYL-
• CHEBI:35606
• AKOS024306983
• 644-06-4
• STL564529
• DB-054653
• +Expand

• MDL： MFCD00006816
• InChIKey： PTIDGSWTMLSGAH-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H16O3/c1-13(2)6-5-9-7-11(14-3)12(15-4)8-10(9)16-13/h5-8H,1-4H3
• SMILES： CC1(C)C=CC2=CC(=C(C=C2O1)OC)OC

Computed Properties

• Exact Mass: 220.109944g/mol
• Surface Charge: 0
• XLogP3: 3.3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 220.109944g/mol
• Monoisotopic Mass: 220.109944g/mol
• Topological Polar Surface Area: 27.7Ų
• Heavy Atom Count: 16
• Complexity: 272
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 2.88800
• PSA: 27.69000
• Refractive Index: 1.4740 (estimate)
• Boiling Point: 301.2°C (rough estimate)
• Melting Point: 47.50C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 113 °C
• Color/Form: Oil
• Solubility: Not determined
• Density: 1.1455 (rough estimate)

Precocene II Security Information

• RTECS：DJ2527000
• Safety Term：S24/25
• Safety Instruction： S24/25
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：-20°C Freezer
• Signal Word：warning

Precocene II Customs Data

• HS CODE：2909199090
• Customs Data：

  China Customs Code:

  2909199090

  Overview:

  2909199090. Other acyclic ethers and their halogenated derivatives(Including sulfonation,Nitrosative or nitrosative derivatives). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2909199090. other acyclic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether